2-((3-(Dimethylamino)propyl)amino)-1,4-dihydroxyanthra-9,10-quinone

• CAS No.: 3900-43-4
• Product Name: 2-((3-(Dimethylamino)propyl)amino)-1,4-dihydroxyanthra-9,10-quinone
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 2-[3-(dimethylamino)propylamino]-1,4-dihydroxyanthracene-9,10-dione
• Standard InChI: InChI=1S/C19H20N2O4/c1-21(2)9-5-8-20-13-10-14(22)15-16(19(13)25)18(24)12-7-4-3-6-11(12)17(15)23/h3-4,6-7,10,20,22,25H,5,8-9H2,1-2H3
• Standard InChIKey: PCIUVTQUMJMKAU-UHFFFAOYSA-N
• SMILES: CN(C)CCCNC1=CC(=C2C(=C1O)C(=O)C3=CC=CC=C3C2=O)O
• Canonical SMILES: CN(C)CCCNC1=CC(=C2C(=C1O)C(=O)C3=CC=CC=C3C2=O)O
• Appearance: Solid powder
• Description: MYRA-A is an inducer of apoptosis in a Myc-dependent manner. It acts by inhibiting Myc-driven transformation and disrupting MYC-Max interaction.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MYRA-A; MYRA A; MYRAA; NSC-339585; NSC 339585; NSC339585
• Reference: 1: Frenzel A, Zirath H, Vita M, Albihn A, Henriksson MA. Identification of cytotoxic drugs that selectively target tumor cells with MYC overexpression. PLoS One. 2011;6(11):e27988. doi: 10.1371/journal.pone.0027988. Epub 2011 Nov 23. PubMed PMID: 22132187; PubMed Central PMCID: PMC3223192.; 2: Mo H, Henriksson M. Identification of small molecules that induce apoptosis in a Myc-dependent manner and inhibit Myc-driven transformation. Proc Natl Acad Sci U S A. 2006 Apr 18;103(16):6344-9. Epub 2006 Apr 10. PubMed PMID: 16606833; PubMed Central PMCID: PMC1435363.
• PubChem Compound: 428781
• Last Modified: Nov 11 2021